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Compound of Interest

Compound Name: 4-Borono-3-methylbenzoic acid

Cat. No.: B114199 Get Quote

4-Borono-3-methylbenzoic acid is a valuable bifunctional reagent, possessing both a boronic

acid and a carboxylic acid moiety. This structure makes it a versatile building block in organic

synthesis, most notably in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[1]

However, like many arylboronic acids, its utility is matched by a specific set of handling

requirements. Arylboronic acids can be weakly mutagenic and are often considered potentially

genotoxic impurities (PGIs) in active pharmaceutical ingredients (APIs), necessitating careful

control and removal.[2] Furthermore, their sensitivity to environmental conditions requires

specific storage and handling protocols to prevent degradation and ensure experimental

reproducibility.

Section 1: Hazard Identification and Classification
A thorough understanding of a chemical's hazards is the foundation of its safe use. 4-Borono-
3-methylbenzoic acid is classified as hazardous, and all personnel must be familiar with its

potential health effects before handling.

GHS Classification Summary
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. The classification for 4-
Borono-3-methylbenzoic acid and its close structural analogs indicates moderate acute

hazards.
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Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral GHS07 Warning
H302: Harmful if

swallowed.[3][4]

Skin

Corrosion/Irritation
GHS07 Warning

H315: Causes skin

irritation.[4]

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes serious

eye irritation.[4]

Specific Target Organ

Toxicity
GHS07 Warning

H335: May cause

respiratory irritation.[4]

Toxicological Profile
Routes of Exposure: The primary routes of exposure are inhalation of the dust, skin contact,

eye contact, and ingestion.

Acute Effects:

Oral: Harmful if swallowed.[3][4]

Inhalation: May cause respiratory tract irritation.[4] Symptoms can include coughing and

shortness of breath. All weighing and transfer operations should be conducted in a

certified chemical fume hood.

Skin: Causes skin irritation.[4] Prolonged contact may lead to redness and discomfort.

Eyes: Causes serious eye irritation, potentially leading to pain, tearing, and redness.[4]

Chronic Effects: While specific long-term data for this compound is not readily available,

arylboronic acids as a class are noted for being potentially weakly mutagenic.[2] Therefore,

chronic exposure should be minimized as a precautionary measure.

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)
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Engineering controls and appropriate PPE are critical for mitigating the risks identified above.

The principle of ALARA (As Low As Reasonably Achievable) should guide all handling

procedures.

Engineering Controls
Ventilation: Always handle 4-Borono-3-methylbenzoic acid solid and its solutions inside a

properly functioning chemical fume hood to minimize inhalation of dust or vapors.[5][6]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and have been recently tested.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[7] A face shield should be worn in

situations with a higher risk of splashing.

Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber.[8] It is crucial to

inspect gloves for any signs of degradation or puncture before use and to replace them

immediately if contaminated.[9]

Skin and Body Protection: A standard laboratory coat must be worn and kept fully buttoned.

[10] For larger-scale operations, a chemical-resistant apron may be advisable. Contaminated

clothing should be removed and washed before reuse.[11]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH-approved particulate respirator should be used.[10]

Section 3: Safe Handling and Storage Protocols
The chemical stability of boronic acids is a critical consideration. They can be susceptible to

protodeboronation (loss of the B(OH)₂ group) and dehydration to form cyclic boroxine

anhydrides, both of which impact reagent purity and reactivity.[1][12]

General Handling Workflow
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The following diagram outlines the standard workflow for handling 4-Borono-3-methylbenzoic
acid in a laboratory setting.

Diagram 1: General Handling Workflow
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Caption: High-level workflow for handling 4-Borono-3-methylbenzoic acid.

Protocol for Weighing and Preparing a Solution
Preparation: Before retrieving the reagent, ensure the chemical fume hood is operational and

the work area is clean. Don appropriate PPE.

Equilibration: Allow the sealed container to equilibrate to room temperature before opening.

Rationale: This prevents condensation of atmospheric moisture onto the hygroscopic solid,

which can degrade the reagent.

Weighing: Perform all weighing operations on a tared weigh paper or in a suitable container

inside the fume hood to contain any dust.[6] Minimize the time the primary container is open.

Dissolution: Add the weighed solid to the chosen solvent in a flask. If the subsequent

reaction is air- or moisture-sensitive, use anhydrous solvents and perform the dissolution

under an inert atmosphere (e.g., Nitrogen or Argon).

Closure: Tightly reseal the primary container immediately after use.

Storage Requirements
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13][14]

Recommended storage temperature is room temperature (15–25°C / 59–77°F).[14]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[13]

Rationale for Proper Storage: Boronic acids can undergo dehydration to form boroxines

(cyclic trimers). While this process is often reversible upon exposure to water, it changes the

molecular weight and can complicate stoichiometry. Storing the compound in a dry

environment minimizes this degradation pathway.

Section 4: First Aid and Emergency Procedures
Rapid and correct response to an exposure or spill is critical. Personnel should be trained on

the location of emergency equipment and the procedures outlined below.
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Emergency Response Decision Tree

Diagram 2: Emergency Response Flowchart
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Caption: Decision tree for responding to exposure or spill incidents.

First Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[9][15] If

the person feels unwell or has difficulty breathing, seek medical attention.[15]
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In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[6][15] Remove contaminated clothing.[15] If skin irritation occurs, get medical advice.[9]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[9][15] Remove

contact lenses if present and easy to do, then continue rinsing.[9][15] Seek immediate

medical attention.[9]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting.[6] Immediately call a Poison

Center or doctor.[6]

Spill and Fire Procedures
Accidental Release Measures: For small spills, carefully sweep up the solid material,

avoiding dust generation, and place it into a clean, dry, labeled container for disposal.[9] Use

dry clean-up procedures.[9]

Fire-Fighting Measures: This material is not considered a significant fire risk.[9] Use an

extinguishing agent suitable for the surrounding fire, such as water spray, carbon dioxide

(CO₂), or dry chemical.[15] Firefighters should wear self-contained breathing apparatus and

full protective gear.[15]

Section 5: Disposal Considerations
Proper disposal is a legal and ethical requirement to protect personnel and the environment. All

waste containing 4-Borono-3-methylbenzoic acid must be treated as hazardous waste.

Waste Management Protocol
Collection: Collect all waste material (including excess reagent, contaminated consumables,

and spill cleanup debris) in a designated, compatible, and clearly labeled hazardous waste

container.[16] The label should include "Hazardous Waste" and the full chemical name.[16]

Segregation: Do not mix boronic acid waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[16]

Specifically, avoid mixing with strong oxidizing agents.

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area, away from incompatible materials.[16]
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Disposal: Arrange for collection and disposal by a certified hazardous waste facility in

accordance with all local, state, and federal regulations.[8][11] Do not dispose of this

chemical down the drain or in the regular trash.[16]

Container Decontamination: Empty containers must be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol). The first rinseate must be collected and disposed of as hazardous

waste.[5] Subsequent rinses may also need to be collected depending on local regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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